1-Acetyldihydropyrimidine-2,4(1H,3H)-dione

• CAS No.: 65179-43-3
• Molecular Formula: C6H8N2O3
• Molecular Weight: 156.14 g/mol
• IUPAC Name: 1-acetyl-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C6H8N2O3/c1-4(9)8-3-2-5(10)7-6(8)11/h2-3H2,1H3,(H,7,10,11)
• InChI Key: JJPFRISWCFKWMH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(=O)NC1=O

Description

1-Acetyldihydropyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C6H8N2O3 and its molecular weight is 156.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

57 gm (0.5 mol) of 5,6-dihydrouracil and 817 gm (8 mols) of acetic acid anhydride were heated to boiling for ten hours after adding 2 ml of concentrated sulfuric acid thereto. The acetic acid produced was continuously distilled off by means of a fractionating column. After the acylation reaction had been completed, the surplus acetic acid anhydride was distilled off in vacuo (15 Torr) and the residue was recrystallized from isopropanol. The product obtained had a melting point of 191° to 193° C, and the elementary analysis resulted in the following values: